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Compound of Interest

Compound Name: 2-Chloroethyl chloroformate

Cat. No.: B152820 Get Quote

Essential Safety and Handling Guide for 2-
Chloroethyl Chloroformate
This guide provides critical safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with 2-Chloroethyl chloroformate.

The following procedures are designed to ensure safe laboratory operations and mitigate risks

associated with this hazardous chemical.

Warning: 2-Chloroethyl chloroformate is a flammable, corrosive, and highly toxic substance

that can be fatal if inhaled and causes severe skin and eye damage.[1][2][3] Vapors are heavier

than air and can form explosive mixtures.[4] Exposure can lead to respiratory tract irritation,

which may progress to pulmonary edema up to 72 hours after exposure.[3][5] Strict adherence

to these safety protocols is mandatory.

Hazard Summary
Hazard Classification GHS Code Description

Acute Toxicity, Inhalation H330 / H331 Fatal or toxic if inhaled.[1][3]

Skin Corrosion / Eye Damage H314
Causes severe skin burns and

eye damage.[1][2]

Flammable Liquid H226
Flammable liquid and vapor.[1]

[2]
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Personal Protective Equipment (PPE)
The use of appropriate PPE is non-negotiable when handling 2-Chloroethyl chloroformate.

All handling operations must occur within a certified chemical fume hood.[4]

Body Area Required PPE
Specifications & Best
Practices

Respiratory

Full-face respirator with

appropriate cartridges or a

self-contained breathing

apparatus (SCBA)

Use a respirator with a Type

ABEK (EN 14387) filter or

equivalent. For emergency

situations, a positive pressure,

full-facepiece SCBA is

required.[5]

Eye/Face
Chemical safety goggles and a

full-face shield

Goggles must be worn under

the face shield to provide

primary eye protection.[6]

Hands Chemical-resistant gloves

Gloves must be inspected for

integrity before each use. Use

proper removal techniques to

avoid skin contact.[6][7]

Body

Chemical-resistant apron or a

fully encapsulating, chemical-

resistant suit

Wear impervious clothing to

prevent any possibility of skin

contact.[6] For emergencies, a

fully-encapsulating suit is

necessary.[5]

Operational Plan: Handling and Storage
Safe Handling Protocol

Preparation: Before starting work, ensure the chemical fume hood is operational and the

sash is at the appropriate height. Clear the workspace of all unnecessary items.

Engineering Controls: All transfers, dilutions, and reactions must be performed inside a

chemical fume hood to prevent vapor inhalation.[4] Use explosion-proof ventilation and
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electrical equipment.[1][2]

Static and Ignition Control: Keep the chemical away from heat, sparks, open flames, and

other ignition sources.[1][2] Use non-sparking tools and ensure containers and receiving

equipment are grounded and bonded to prevent static discharge.[1][2][8]

Personal Contact: Avoid all personal contact, including inhalation of vapors or direct contact

with skin and eyes.[9] Do not allow contaminated clothing to remain in contact with skin.[9]

Closing: Keep the container tightly sealed when not in use.[1][4]

Storage Plan
Location: Store in a cool, dry, dark, and well-ventilated location.[1][4][10] The storage area

should be designated for corrosive and flammable materials.

Temperature: Store in a refrigerated environment between 2-8°C.[11]

Container: Keep the container tightly closed in an upright position to prevent leakage.[4][7]

Incompatibilities: Segregate from incompatible materials such as strong oxidizing agents,

alcohols, amines, and alkalis.[4][6] It can react violently with water.[4]

Emergency and Disposal Plans
Spill Response Protocol
In the event of a spill, immediate and decisive action is required. The following workflow

outlines the necessary steps.
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Workflow for responding to a 2-Chloroethyl chloroformate spill.
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First Aid Measures
Inhalation: Immediately move the person to fresh air.[4][5] Call a poison center or doctor

immediately.[1] If breathing is difficult or stops, provide artificial respiration, but do not use

mouth-to-mouth.[10] Monitor for delayed respiratory symptoms for up to 72 hours.[3][5]

Skin Contact: Immediately take off all contaminated clothing.[1][10] Rinse the skin with

copious amounts of water for at least 15 minutes, using a safety shower if available.[4][9][10]

Seek immediate medical attention.[10]

Eye Contact: Immediately rinse eyes cautiously with plenty of water for at least 15 minutes,

also under the eyelids.[4][10] Remove contact lenses if present and easy to do so.[1][10]

Continue rinsing and seek immediate medical attention.[1][10]

Ingestion: Rinse mouth thoroughly with water.[1][10] Do NOT induce vomiting.[1][10] Seek

immediate medical assistance.[8][10]

Disposal Plan
Waste material is considered hazardous and must be disposed of accordingly.

Collection: All waste, including absorbed spill material and contaminated PPE, must be

collected in suitable, closed, and clearly labeled containers.[4][6][10]

Disposal: Dispose of the contents and container at an approved waste disposal plant.[1][2]

[10] Do not allow the product to enter drains or the environment.[6][7][10]

Empty Containers: Decontaminate empty containers with a 5% aqueous sodium hydroxide

or soda ash solution before disposal.[9] Observe all label safeguards until the container is

cleaned and destroyed.[9]

Physicochemical Data
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Property Value

Flash Point 70 °C / 158 °F (closed cup)[10][11]

Boiling Point 154 - 156 °C[10][11]

Melting Point -70 °C / -94 °F[10]

Density 1.385 g/mL at 25 °C[11]

Vapor Pressure 0.23 psi at 20 °C[11]

Molecular Formula C₃H₄Cl₂O₂[3]

CAS Number 627-11-2[11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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